2/'-O-METHYL-I CEP
2/'-O-METHYL-I CEP
Brand Name:
Vulcanchem
CAS No.:
128219-85-2
VCID:
VC0151928
InChI:
InChI=1S/C41H49N6O8P/c1-27(2)47(28(3)4)56(53-23-11-22-42)55-36-34(54-40(37(36)51-7)46-26-45-35-38(46)43-25-44-39(35)48)24-52-41(29-12-9-8-10-13-29,30-14-18-32(49-5)19-15-30)31-16-20-33(50-6)21-17-31/h8-10,12-21,25-28,34,36-37,40H,11,23-24H2,1-7H3,(H,43,44,48)/t34-,36-,37-,40-,56?/m1/s1
SMILES:
CC(C)N(C(C)C)P(OCCC#N)OC1C(OC(C1OC)N2C=NC3=C2N=CNC3=O)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC
Molecular Formula:
C41H49N6O8P
Molecular Weight:
784.851
2/'-O-METHYL-I CEP
CAS No.: 128219-85-2
Main Products
VCID: VC0151928
Molecular Formula: C41H49N6O8P
Molecular Weight: 784.851
| CAS No. | 128219-85-2 |
|---|---|
| Product Name | 2/'-O-METHYL-I CEP |
| Molecular Formula | C41H49N6O8P |
| Molecular Weight | 784.851 |
| IUPAC Name | 3-[[(2R,3R,4R,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-methoxy-5-(6-oxo-1H-purin-9-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile |
| Standard InChI | InChI=1S/C41H49N6O8P/c1-27(2)47(28(3)4)56(53-23-11-22-42)55-36-34(54-40(37(36)51-7)46-26-45-35-38(46)43-25-44-39(35)48)24-52-41(29-12-9-8-10-13-29,30-14-18-32(49-5)19-15-30)31-16-20-33(50-6)21-17-31/h8-10,12-21,25-28,34,36-37,40H,11,23-24H2,1-7H3,(H,43,44,48)/t34-,36-,37-,40-,56?/m1/s1 |
| Standard InChIKey | PVFNTYBGWVZMCX-HLHZJIEZSA-N |
| SMILES | CC(C)N(C(C)C)P(OCCC#N)OC1C(OC(C1OC)N2C=NC3=C2N=CNC3=O)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC |
| PubChem Compound | 135742511 |
| Last Modified | Nov 11 2021 |
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